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Application Note: Observing the Talbot Effect with a
Laser
Introduction

The Talbot effect, first observed by Henry Fox Talbot in 1836, is a near-field diffraction

phenomenon that demonstrates the wave nature of light.[1][2] When a periodic diffraction

grating is illuminated by a coherent, plane-parallel light wave, self-images of the grating are

formed at regular intervals along the propagation axis.[2][3] The distance at which the first self-

image appears is known as the Talbot length (zT).[2][3] This effect not only provides a

compelling visualization of Fresnel diffraction but also has practical applications in fields such

as optical metrology, lithography, wavefront sensing, and coherent beam combining for lasers.

[4][5][6]

This application note provides a detailed protocol for setting up a standard experiment to

observe the Talbot effect and its characteristic "Talbot carpet" using a laser source, a

diffraction grating, and a CCD detector.

Theoretical Background

The Talbot effect is a direct consequence of Fresnel diffraction.[7] For a periodic grating with a

period d, illuminated by a monochromatic plane wave of wavelength λ, the Talbot length (zT) is

given by the formula:
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zT = 2d² / λ

However, some literature defines the Talbot length as d²/λ.[8][9] At integer multiples of the

Talbot length (z = n * zT, where n is a positive integer), a direct self-image of the grating is

observed. At half-integer multiples (z = (n + 1/2) * zT), a self-image that is spatially shifted by

half a period is formed.[2] At fractional distances of the Talbot length, more complex patterns,

known as sub-images or the "Talbot carpet," appear, showing a fractal-like structure.[2]

Experimental Protocol
This protocol outlines the procedure for assembling the optical components and acquiring the

necessary data to visualize the Talbot carpet and measure the Talbot length.

1. Required Equipment

A summary of the necessary components for the experimental setup is provided in the table

below.
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Component
Description / Typical
Specifications

Purpose

Laser Source

CW Laser (e.g., HeNe, Diode

Laser). Wavelengths: 532 nm,

632.8 nm.[1][8]

Provides a coherent and

monochromatic light source.

Beam Expander

Typically consists of two lenses

(e.g., an optical telescope).

Expands the beam to cover

the grating area.[1][8]

Ensures a plane-parallel wave

illuminates a significant portion

of the grating.

Spatial Filter

A pinhole aperture (e.g., 10

µm) placed at the focus of the

beam expander.[8]

Cleans the beam, providing a

more homogeneous

illumination profile.

Collimating Lens

A lens used after the spatial

filter to make the diverging

beam parallel.

To produce the required plane

wave for illuminating the

grating.

Diffraction Grating

Periodic structure (e.g., Ronchi

ruling, printed acetate film, or

microlens array).[1][10]

Periods can range from tens of

micrometers to millimeters.[11]

[12]

The periodic object that

creates the diffraction pattern.

Translation Stage
Motorized or manual

micrometer stage.[8][13]

To precisely move the detector

along the optical axis (z-axis).

Detector CCD or CMOS camera.[8][14]

To capture the diffraction

patterns at different distances

from the grating.

Imaging Lens

Placed before the CCD

camera to image the diffraction

pattern onto the sensor.

Focuses the pattern onto the

detector.

Optical Bench
Provides a stable platform for

mounting all components.

Minimizes vibrations and

ensures alignment.
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Computer

For controlling the motorized

stage and camera, and for

data analysis.

Data acquisition and

processing.

2. Experimental Workflow Diagram

The logical flow of the experimental setup is illustrated in the diagram below. It shows the path

of the laser light from the source, through the optical components, to the final data acquisition

system.
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Caption: Workflow for observing the Talbot effect.

3. Step-by-Step Protocol

Step 1: Component Setup and Alignment

Mount the laser at one end of the optical bench.

Position the beam expander, spatial filter, and collimating lens in front of the laser.

Adjust these components to produce a clean, expanded, and well-collimated beam. The

quality of the plane wave is crucial for observing clear Talbot images.[8]

Place the diffraction grating on a mount perpendicular to the beam path. Ensure the entire

expanded beam illuminates the grating.

Step 2: Detector Alignment

Mount the imaging lens and the CCD camera together on the translation stage.[8]
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Position the translation stage so that it can move along the optical axis (the z-axis), away

from the grating.

Align the camera to be centered on the laser beam axis.

Step 3: Data Acquisition (Capturing the Talbot Carpet)

Position the detector as close as possible to the grating and bring the grating into focus. This

position serves as the starting point (z=0).

Program the motorized translation stage to move the detector away from the grating in small,

precise steps (e.g., 50 µm).[13]

At each step, capture an image of the diffraction pattern with the CCD camera.

Continue this process for a distance of several Talbot lengths to ensure multiple self-images

are recorded. The total travel distance will depend on the grating period and laser

wavelength.[11]

The sequence of images captured at each z-position can be stacked to form a composite

image known as the "Talbot carpet," which visualizes the evolution of the diffraction pattern

along the propagation axis.[8]

Step 4: Data Analysis

From the captured Talbot carpet, identify the planes where clear self-images of the grating

are formed.

Measure the distance from the grating (z=0) to the first, second, and subsequent self-image

planes.

Calculate the experimental Talbot length (zT_exp) by finding the average distance between

consecutive self-image planes.[11]

Calculate the theoretical Talbot length (zT_th) using the formula zT = 2d² / λ, with the known

grating period (d) and laser wavelength (λ).

Compare the experimental and theoretical values to validate the results.
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Data Presentation
The following table summarizes typical quantitative parameters from various Talbot effect

experiments, which can be used as a reference for designing a new setup.

Laser
Wavelength (λ)

Grating Period
(d)

Theoretical
Talbot Length
(zT = 2d²/λ)

Experimental
Talbot Length

Reference

632.8 nm 25 µm 1.977 mm 1.97 ± 0.08 mm [11]

532 nm 200 µm
150.4 mm (using

d²/λ)

N/A (Calculated

as 75.2mm in

source)

[8]

632 nm 1.53 mm
7.36 m (using d²/

λ)
N/A [1]

532 nm 0.65 mm
1.59 m (using d²/

λ)
N/A [1]

632.8 nm 200 µm 126.4 mm N/A [12]

632.8 nm 80 µm 20.2 mm N/A [12]

Note: Some sources use the definition zT = d²/λ, which results in a Talbot length half as long.

Consistency in the formula used for theoretical calculations and data interpretation is critical.[8]

[9]

Conclusion

This protocol provides a comprehensive guide for researchers to successfully set up an

experiment to observe the Talbot effect. By carefully aligning the optical components and

systematically acquiring data, one can visualize the intricate Talbot carpet and quantitatively

verify the principles of Fresnel diffraction. The inherent simplicity and richness of the

phenomenon make it a valuable tool for both educational purposes and advanced research

applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.researchgate.net/figure/Observation-of-light-carpet-and-subsequent-Talbot-length-change-for-different-positions_fig2_385785167
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-17-23-20966&html=true
https://zaguan.unizar.es/record/129871/files/texto_completo.pdf
https://zaguan.unizar.es/record/129871/files/texto_completo.pdf
https://www.researchgate.net/publication/252949008_Experimental_Talbot_effect_with_femtosecond_laser_illumination
https://www.researchgate.net/publication/252949008_Experimental_Talbot_effect_with_femtosecond_laser_illumination
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-17-23-20966&html=true
https://opg.optica.org/aop/viewmedia.cfm?uri=aop-5-1-83&html=true
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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